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Compound of Interest

Compound Name: Cyclohexylamine carbonate

Cat. No.: B1583402

Introduction

Cyclohexylamine carbonate is an organic salt formed from the reaction of cyclohexylamine, a
primary aliphatic amine, and carbonic acid.[1][2] It is a white crystalline solid primarily
recognized for its utility as a vapor phase corrosion inhibitor (VPI) and as a versatile
intermediate in organic synthesis, including in the production of polymers and agrochemicals.
[3][4][5] This technical guide provides a comprehensive overview of its chemical structure,
synthesis methodologies, and key chemical reactions, tailored for researchers, scientists, and
professionals in drug development and chemical manufacturing.

Chemical Structure and Properties

Cyclohexylamine carbonate is an ionic compound consisting of the cyclohexylammonium
cation and a carbonate or bicarbonate anion. Its formation is a classic acid-base reaction
where the basic amine neutralizes carbonic acid.[1] The structure is confirmed through
spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Infrared (IR)
spectroscopy.[1] In *H and 13C NMR spectroscopy, signals corresponding to both the
cyclohexylammonium cation and the carbonate anion are identifiable.[1]

Table 1: Chemical Identifiers for Cyclohexylamine Carbonate
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Identifier Value

IUPAC Name carbonic acid;cyclohexanamine[2][3][6]
CAS Number 20227-92-3, 13624-25-4[1][6]

Molecular Formula C7H1sNO3[2][3]

Molecular Weight 161.20 g/mol [1][3][6]

InChl Key GTLQZNKUEFUUIS-UHFFFAOY SA-N[1][3][6]

| Canonical SMILES| C1CCC(CC1)N.C(=0)(0)0[2][3][6] |

Table 2: Physical and Chemical Properties of Cyclohexylamine Carbonate

Property Value

Appearance White crystalline solid[4][5]
Boiling Point 134.5°C at 760 mmHg[7]

Flash Point 32.2°C[7]

Vapor Pressure 8.07 mmHg at 25°CJ[7]

| Solubility | Soluble in water and organic solvents[5] |

Synthesis Methodologies

The synthesis of cyclohexylamine carbonate can be achieved through both direct and
indirect routes, with the direct method being the most common and atom-economical.

Direct Synthesis

The most prevalent method for synthesizing cyclohexylamine carbonate is the direct reaction
of cyclohexylamine with carbon dioxide.[1][3] This reaction can occur spontaneously if
cyclohexylamine is exposed to atmospheric CO: in the presence of moisture, which forms
carbonic acid in-situ.[1] For more controlled industrial production, carbon dioxide gas is
bubbled through an aqueous or solvent-based solution of cyclohexylamine.[1][3]
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Caption: Workflow for the direct synthesis of cyclohexylamine carbonate.

Indirect Synthesis

Indirect synthesis involves a two-step process: the production of the cyclohexylamine precursor
followed by its carbonation. Industrially, cyclohexylamine is often produced via the catalytic
hydrogenation of aniline using catalysts like Raney cobalt or nickel at high temperatures and
pressures.[1] The resulting cyclohexylamine is then reacted with carbon dioxide as described in
the direct synthesis method.
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Caption: The indirect, two-step pathway for industrial synthesis.

Experimental Protocols
Protocol 1: Direct Synthesis of Cyclohexylamine

Carbonate

This protocol describes a generalized laboratory procedure for the direct synthesis of

cyclohexylamine carbonate.

e Preparation: Dissolve a known quantity of cyclohexylamine in a suitable solvent (e.g.,
ethanol or water) in a three-necked flask equipped with a gas inlet tube, a magnetic stirrer,
and a pH probe. A typical concentration is 15-40% (w/w).[1]
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e Reaction: While stirring the solution at room temperature, bubble carbon dioxide gas through
the gas inlet tube into the solution.

» Monitoring: Monitor the reaction via the pH of the solution. The formation of the carbonate
salt will result in a significant change in alkalinity.[1] Continue the COz addition until a
suspension of white crystals is formed and the pH stabilizes.

« Purification: Collect the resulting white crystalline solid by vacuum filtration.

» Recrystallization: Purify the crude product by recrystallizing from a suitable solvent such as
ethanol or acetone to achieve high purity.[1]

e Drying: Dry the purified crystals under a vacuum to remove any residual solvent.

Protocol 2: Characterization of Surface Adsorption by IR
Spectroscopy

This protocol outlines a general method for analyzing the adsorption of cyclohexylamine
carbonate on a metal surface, relevant to its application as a corrosion inhibitor.

o Substrate Preparation: Prepare a metal sample (e.g., Nd-Fe-B magnet alloy) by polishing the
surface to a fine finish, rinsing with distilled water, degreasing with acetone, and drying.[8]

o Exposure: Place the prepared metal substrate in an enclosed chamber containing a source
of cyclohexylamine carbonate, allowing the VPI to volatilize and condense onto the metal
surface over a set period.

o FTIR Analysis: After the exposure period, remove the metal substrate and analyze its surface
using a Fourier-transform infrared (FTIR) spectrometer.

o Data Acquisition: Record the IR spectrum of the surface. The presence of characteristic
peaks for the C-N bond, N-H bonds of the ammonium ion, and C-O bonds of the carbonate
ion will confirm the adsorption of the inhibitor onto the metal surface.[1][8]

« Interpretation: Compare the spectrum to a reference spectrum of pure cyclohexylamine
carbonate to confirm the identity of the adsorbed species and analyze any peak shifts,
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which can provide insight into the nature of the interaction (physisorption vs. chemisorption).

[8]

Key Chemical Reactions and Mechanisms
Mechanism as a Vapor Phase Corrosion Inhibitor (VPI)

Cyclohexylamine carbonate is a highly effective VPI, particularly for ferrous metals.[1][8] Its
mechanism involves sublimation, followed by condensation onto metal surfaces, where it forms
a protective molecular film.[1][8] This film acts as a barrier, isolating the metal from corrosive
agents like moisture and oxygen.[3][8] The inhibitory action stems from the physisorption of the
protonated amine (cyclohexylammonium) onto the negatively charged metal surface, which
suppresses the anodic dissolution of the metal.[1][8]
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Caption: Mechanism of action for cyclohexylamine carbonate as a VPI.

Catalysis in Organic Synthesis

Cyclohexylamine carbonate also functions as a catalyst in certain organic reactions, such as
the aminolysis of cyclic carbonates to form hydroxyurethanes.[3] The reaction involves the
nucleophilic attack by an amine on the carbonyl carbon of the cyclic carbonate, leading to ring-
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opening.[3] Cyclohexylamine carbonate demonstrates significant catalytic efficiency in this
process.

Table 3: Kinetic Data for Cyclic Carbonate Aminolysis

Conversion Rate Selectivity for
Catalyst Temperature
(24h) Hydroxyurethane
None Room Temp ~9% >90%
Cyclohexylamine
Room Temp 45-60% >85%

carbonate

Data derived from kinetic studies.[3]
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Caption: Catalytic role in the ring-opening of cyclic carbonates.

In addition to catalysis, it serves as a key intermediate in the production of cyclohexanone
oxime, a precursor for nylon-6 synthesis.[3] Under specific conditions, it decomposes to release
cyclohexylamine, which then participates in the oxime formation reaction.[3]

Conclusion

Cyclohexylamine carbonate is a compound of significant industrial importance, with a
straightforward synthesis and well-characterized chemical structure. Its primary roles as a high-
performance vapor phase corrosion inhibitor and a valuable intermediate and catalyst in
organic synthesis underscore its versatility. The methodologies and data presented in this
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guide offer a foundational understanding for researchers and professionals working with this
compound, enabling further innovation in materials science and chemical manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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